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Compound of Interest

Compound Name: 2,6-Dichlorobenzoic acid

Cat. No.: B041355

Essential safety protocols and logistical plans for the handling and disposal of 2,6-
Dichlorobenzoic acid are critical for ensuring a secure laboratory environment. This guide
provides detailed procedural instructions for researchers, scientists, and drug development
professionals to minimize risks and manage this chemical responsibly.

2,6-Dichlorobenzoic acid is a compound that necessitates careful handling due to its potential
health hazards. It is known to cause skin and serious eye irritation, and may also lead to
respiratory irritation.[1][2][3][4][5] Adherence to proper personal protective equipment (PPE)
protocols and operational procedures is paramount to mitigate exposure and ensure personnel
safety.

Quantitative Data Summary

For a clear understanding of the physical and chemical properties of 2,6-Dichlorobenzoic
acid, the following table summarizes key quantitative data.
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Property Value Source
Molecular Formula C7HaCl202 PubChem[1]
Molecular Weight 191.01 g/mol PubChem[1]
Melting Point 139-142 °C (282-288 °F) Sigma-Aldrich
Solubility in Water 1 to 10 mg/mL at 66 °F PubChem[1]
Hazard Statements H315, H319, H335 Sigma-Aldrich

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when working with 2,6-
Dichlorobenzoic acid. The following PPE is mandatory:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][6] Tightly fitting safety goggles with side-shields are
recommended.[3]

« Skin Protection: Chemical-impermeable gloves are required to prevent skin contact.[3] Wear
appropriate protective clothing to prevent skin exposure.[6]

o Respiratory Protection: In situations where dust may be generated or ventilation is
inadequate, a NIOSH-approved N95 dust mask or a half-face respirator with an organic
vapor/acid gas cartridge is recommended.[1]

Operational Plan for Handling 2,6-Dichlorobenzoic Acid

A systematic workflow is crucial for safely managing 2,6-Dichlorobenzoic acid from receipt to
disposal.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]
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Keep away from incompatible substances such as strong oxidizing agents.[2][6]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[21[7]
. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of dust or vapors.[3][6]

Avoid generating dust.[6]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the area where the chemical is handled.

. Spill Response:

In the event of a spill, immediately evacuate the area.

Wear the prescribed PPE before attempting to clean up.

For solid spills, carefully sweep up the material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[6]

Wash the spill area with a soap and water solution.[1]

. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. Get medical attention if irritation occurs.[2]

[6]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2][6]
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[6]

Disposal Plan

Proper disposal of 2,6-Dichlorobenzoic acid and its containers is a critical final step in the
handling process.

o Waste Collection: Collect waste material in its original container or a suitable, clearly labeled,
and tightly sealed container.

» Disposal Procedure: Dispose of the contents and container to an approved waste disposal
plant in accordance with local, state, and federal regulations.[2] Do not mix with other waste.

o Contaminated Materials: Any materials, such as absorbent paper or contaminated clothing,
should be sealed in a vapor-tight plastic bag for eventual disposal.[1]

Procedural Workflow

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of 2,6-Dichlorobenzoic acid.
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Caption: Logical workflow for the safe handling of 2,6-Dichlorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b041355?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AC113200250&productDescription=2+6-DICHLOROBENZOIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.sangon.com/productImage/SDS/A505030/A505030_EN_S.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lgcstandards.com/medias/sys_master/root/hac/h28/11094085238814/new-SDS_U-RBA-006_ST-WB-MSDS-2426441-1-1-1/new-SDS-U-RBA-006-ST-WB-MSDS-2426441-1-1-1.PDF
https://m.chemicalbook.com/ProductMSDSDetailCB1673902_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1673902_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC160902500&countryCode=US&language=en
https://www.benchchem.com/product/b041355#personal-protective-equipment-for-handling-2-6-dichlorobenzoic-acid
https://www.benchchem.com/product/b041355#personal-protective-equipment-for-handling-2-6-dichlorobenzoic-acid
https://www.benchchem.com/product/b041355#personal-protective-equipment-for-handling-2-6-dichlorobenzoic-acid
https://www.benchchem.com/product/b041355#personal-protective-equipment-for-handling-2-6-dichlorobenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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